N-(2-Cyanoethyl)-N-(4-cyano-1,2,3-thiadiazol-5-yl)formamide

• IUPAC Name: N-(2-cyanoethyl)-N-(4-cyanothiadiazol-5-yl)formamide
• InChI: InChI=1S/C7H5N5OS/c8-2-1-3-12(5-13)7-6(4-9)10-11-14-7/h5H,1,3H2
• InChI Key: ZPLCWHMOWQHIER-UHFFFAOYSA-N
• Canonical SMILES: C(CN(C=O)C1=C(N=NS1)C#N)C#N
• Molecular Formula: C7H5N5OS
• DSSTOX Substance ID: DTXSID50543477
• Molecular Weight: 207.22 g/mol
• CAS RN: 106119-66-8

Description

N-(2-Cyanoethyl)-N-(4-cyano-1,2,3-thiadiazol-5-yl)formamide, commonly known as CTAF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. CTAF is a white crystalline solid that is soluble in polar solvents such as water, methanol, and ethanol.

Scientific Research Applications

CTAF has been studied extensively for its potential applications in medicine, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. CTAF has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. In addition, CTAF has been studied for its potential use in the development of new materials, such as organic semiconductors.

Mechanism of Action

The mechanism of action of CTAF is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Specifically, CTAF has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis.
Biochemical and Physiological Effects:
CTAF has been shown to have a range of biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, CTAF has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. CTAF has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of CTAF is that it is relatively easy to synthesize in a laboratory setting. It also has a relatively low toxicity profile, making it safe for use in lab experiments. However, one of the limitations of CTAF is that it is not very water-soluble, which can make it difficult to administer in certain types of experiments.

Future Directions

There are several potential future directions for research on CTAF. One area of interest is the development of new anticancer drugs based on the structure of CTAF. Another area of interest is the development of new antibiotics based on the antimicrobial properties of CTAF. Additionally, there is potential for the development of new materials based on the unique properties of CTAF, such as its ability to act as an organic semiconductor. Further research is needed to fully understand the potential applications of CTAF in these areas.
In conclusion, CTAF is a chemical compound with potential applications in medicine, agriculture, and material science. Its synthesis method is relatively simple, and it has been studied extensively for its potential anticancer and antimicrobial properties. CTAF has a range of biochemical and physiological effects and has potential as a treatment for a variety of diseases. While there are some limitations to its use in lab experiments, there are several potential future directions for research on CTAF.